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An In-depth Technical Guide to Solvent Yellow
98
For Researchers, Scientists, and Drug Development Professionals

Abstract
Solvent Yellow 98, also known as Fluorescent Yellow 3G, is a synthetic organic dye notable

for its vibrant greenish-yellow fluorescence and high thermal stability.[1][2][3] This technical

guide provides a comprehensive overview of its chemical structure, physicochemical

properties, synthesis, and applications. All quantitative data are presented in structured tables

for clarity and comparative analysis. Detailed experimental methodologies, where available in

the public domain, are also provided.

Chemical Identity and Structure
Solvent Yellow 98 is chemically identified as 2-octadecyl-1H-thioxantheno[2,1,9-

def]isoquinoline-1,3(2H)-dione.[4][5] It belongs to the thioxanthene class of dyes.[6][7]

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name

14-octadecyl-8-thia-14-

azapentacyclo[10.6.2.0²,⁷.0⁹,¹⁹.0¹⁶,²⁰]icosa-

1(19),2,4,6,9,11,16(20),17-octaene-13,15-

dione[4]

Synonyms Fluorescent Yellow 3G, C.I. 56238[5][8][9]

CAS Number 12671-74-8, 27870-92-4[4][8][9][10]

Molecular Formula C₃₆H₄₅NO₂S[4][9][10][11][12]

Molecular Weight 555.81 g/mol [4][9][10][12]

SMILES

CCCCCCCCCCCCCCCCCCN1C(=O)C2=C3C(

=CC=C4C3=C(C=C2)C5=CC=CC=C5S4)C1=O[

10]

Below is a diagram illustrating the general synthesis workflow for Solvent Yellow 98.
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General Synthesis Workflow for Solvent Yellow 98

4-Nitro[1.8]naphthalic anhydride

Etherification

2-Aminobenzenethiol

Intermediate Thioether

Amination/
Imidization

Octadecylamine

Naphthalimide Intermediate

Diazotization

Sodium Nitrite

Diazo Intermediate

Ring Closure

Copper Sulfate

Crude Solvent Yellow 98

Soda Boiling/
Alkali Treatment

Purified Solvent Yellow 98
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Caption: General Synthesis Workflow for Solvent Yellow 98.
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Physicochemical Properties
Solvent Yellow 98 is a greenish-yellow to yellow-orange powder.[5][8][11] It is characterized by

its insolubility in water and good solubility in various organic solvents.[5][11][13]

Table 2: Physical Properties

Property Value

Appearance Greenish yellow powder[2][8]

Melting Point 267 °C[2][8]

Boiling Point 699.9 °C at 760 mmHg[14][15]

Density 0.64 g/cm³[2][8]

Flash Point 377.1 °C[14][15]

Vapor Pressure 1.94E-19 mmHg at 25°C[15]

Table 3: Solubility at 20°C (g/L)

Solvent Solubility

Acetone 2.2[2][8][13]

Butyl Acetate 1.6[2][8][13]

Methylbenzene 53.9[2][8][13]

Dichloromethane 186.3[2][8][13]

Ethyl Alcohol 1.1[2][8][13]

Table 4: Resistance and Fastness Properties
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Property Rating/Value

Light Fastness in PS
6-7 (on a scale of 1-8, where 8 is superior)[16]

[2][7][8]

Heat Resistance in PS 300 °C[16][2][7][8]

Acid Resistance 5[17]

Alkali Resistance 5[17][18]

Water Resistance 5[17]

Experimental Protocols
General Synthesis Method
A common manufacturing method for Solvent Yellow 98 involves a multi-step chemical

synthesis.[6][9][13][15][19]

Protocol:

Etherification: 4-Nitro[10][15]naphthalic anhydride is reacted with 2-Aminobenzenethiol.[9]

[11]

Amination and Imidization: The resulting thioether is then reacted with Octadecylamine to

form an naphthalimide intermediate.[9][11][13][15]

Diazotization: The free amino group of the intermediate is diazotized using sodium nitrite.[9]

[13][15]

Ring Closure: A ring closure reaction is induced in the presence of copper sulfate

monohydrate.[9][13][15]

Purification: The crude product is boiled with soda (liquid alkali treatment) to yield the final

product.[9][13][15]

Final Processing: The product is then filtered, dried, and crushed to obtain the finished

powder.[15]
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The logical relationship of the synthesis steps is visualized below.

Logical Flow of Solvent Yellow 98 Synthesis

Starting Materials

Synthesis Steps

4-Nitro[1.8]naphthalic anhydride

Step 1: Etherification

2-Aminobenzenethiol Octadecylamine

Step 2: Amination/Imidization

Sodium Nitrite

Step 3: Diazotization

Copper Sulfate

Step 4: Ring Closure

Step 5: Purification

Solvent Yellow 98

Final Product
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Caption: Logical Flow of Solvent Yellow 98 Synthesis.

Applications
Solvent Yellow 98 is widely used as a coloring agent in various industries due to its excellent

solubility in organic solvents and vibrant fluorescence.[1][5]

Plastics: It is extensively used for coloring a wide range of plastics, including polystyrene

(PS), high-impact polystyrene (HIPS), acrylonitrile butadiene styrene (ABS), polycarbonate

(PC), polyvinyl chloride (RPVC), polymethyl methacrylate (PMMA), styrene-acrylonitrile

(SAN), acrylonitrile styrene (AS), and polyethylene terephthalate (PET).[2][8][13][19]

Fibers: The dye is suitable for coloring polyester and polyamide (PA6) fibers, though its use

in PA66 is limited.[1][5]

Inks and Coatings: Its fluorescent properties make it a valuable component in fluorescent

inks.[16][7][8]

Specialty Applications: It is also used in guideboard survival suits and has been reported in a

patent for a non-destructive testing aerosol to detect microcracks.[2][7][8]

Safety and Handling
For detailed safety and handling information, it is recommended to consult the Safety Data

Sheet (SDS). General precautions include avoiding contact with skin and eyes, preventing dust

formation, and ensuring adequate ventilation during handling.[20][21] Store in a tightly closed

container in a dry, cool, and well-ventilated place.[21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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